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Compound of Interest |

1,3-Dibromo-4-methoxy-2-methyl-
Compound Name:

5-nitrobenzene
CAS No.: 61827-59-6

Cat. No.: B1462780

Get Quote

Halogenated nitroaromatic compounds are a cornerstone of modern organic synthesis, serving

as versatile intermediates in the production of a wide array of valuable products, including
dyes, polymers, pesticides, and explosives. The presence of a nitro group, a potent electron-
withdrawing entity, profoundly influences the chemical characteristics of the aromatic ring. This
makes such compounds resistant to oxidative degradation while being amenable to other
chemical transformations. These compounds are crucial starting materials for the synthesis of
halogenated anilines via the selective reduction of the nitro group, which are, in turn, key
precursors in the manufacturing of herbicides, pigments, and pharmaceuticals.[1] The
compound 1,3-Dibromo-4-methoxy-2-methyl-5-nitrobenzene is a prime example of a
multifunctional intermediate, with its utility stemming from the distinct reactivity of its
substituents on the benzene ring. This guide provides a comprehensive overview of its
properties, a scientifically grounded synthesis protocol, and its potential applications in
research and drug development.

Compound Identification and Properties
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The correct identification of a chemical compound is paramount for research and development.
The Chemical Abstracts Service (CAS) number for 1,3-Dibromo-4-methoxy-2-methyl-5-
nitrobenzene is 61827-59-6.[2]

Physicochemical Properties

A summary of the key physicochemical properties of 1,3-Dibromo-4-methoxy-2-methyl-5-
nitrobenzene is presented in the table below.

Property Value Source
CAS Number 61827-59-6 BLDpharm([2]
Molecular Formula CsH7Br2NOs CymitQuimica[3]
Molecular Weight 324.95 g/mol BLDpharm([2]
Purity (Typical) >98% CymitQuimica[3]
No data available, likely a
Appearance . .
crystalline solid
SMILES Code 0=[0-] BLDpharm[2]
RBAJFFLBHVZCDY- o
InChl Key CymitQuimica[3]

UHFFFAOYSA-N

Synthesis of 1,3-Dibromo-4-methoxy-2-methyl-5-
nitrobenzene: A Proposed Pathway

While a specific, detailed experimental protocol for the synthesis of 1,3-Dibromo-4-methoxy-2-
methyl-5-nitrobenzene is not readily available in the public domain, a plausible synthetic route
can be devised based on established principles of organic chemistry and known reactions for
similar compounds. The proposed multi-step synthesis starts from a commercially available
precursor and leverages the directing effects of the substituents on the aromatic ring.

Proposed Synthetic Workflow
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The following diagram illustrates the proposed synthetic pathway for 1,3-Dibromo-4-methoxy-
2-methyl-5-nitrobenzene.

Proposed Synthesis Workflow
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Caption: A proposed multi-step synthesis for 1,3-Dibromo-4-methoxy-2-methyl-5-
nitrobenzene.

Step-by-Step Experimental Protocol

Step 1: Bromination of 4-Methoxy-2-methylaniline

This initial step introduces two bromine atoms onto the aniline ring. The methoxy and amino
groups are ortho, para-directing and activating, leading to substitution at the positions ortho
and para to these groups.

o Experimental Protocol:
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In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-
methoxy-2-methylaniline in a suitable solvent such as glacial acetic acid.

Cool the flask in an ice bath to 0-5 °C.

Slowly add a solution of bromine in glacial acetic acid dropwise to the stirred solution. The
addition should be controlled to maintain the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours until the reaction is complete (monitored by TLC).

Pour the reaction mixture into a beaker of ice water to precipitate the product.

Filter the solid, wash with cold water until the filtrate is neutral, and then dry to obtain 3,5-
Dibromo-4-methoxyaniline.

Step 2: Sandmeyer Reaction to Introduce the Nitro Group

The Sandmeyer reaction is a versatile method for converting an amino group on an aromatic

ring into various other functional groups, including a nitro group.[4] This is achieved through

diazotization followed by a copper-catalyzed substitution.[4]

o Experimental Protocol:

o

Dissolve the 3,5-Dibromo-4-methoxyaniline obtained from the previous step in a mixture of
sulfuric acid and water and cool to 0-5 °C in an ice-salt bath.[4]

Add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the low
temperature to form the diazonium salt.[4]

In a separate flask, prepare a solution or suspension of copper(l) oxide (Cuz0) and
sodium nitrite in water and cool it.[4]

Slowly add the cold diazonium salt solution to the copper-containing mixture.[4]

Allow the reaction to proceed, with gentle warming if necessary, until the evolution of
nitrogen gas ceases.[4]
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o The product, 1,3-Dibromo-4-methoxy-2-methyl-5-nitrobenzene, can then be isolated by
filtration or extraction and purified by recrystallization.[4]

Potential Applications in Research and Drug
Development

While specific applications for 1,3-Dibromo-4-methoxy-2-methyl-5-nitrobenzene are not
extensively documented, its structure suggests significant potential as a versatile building block
in several areas of chemical research and development.

o Pharmaceutical Intermediates: The scaffold of polysubstituted nitrobenzenes is a recurring
motif in the synthesis of bioactive molecules.[5] The bromine atoms can serve as handles for
cross-coupling reactions to build more complex molecular architectures, and the nitro group
can be reduced to an amine for further functionalization.

o Agrochemicals: Derivatives of halogenated nitroaromatics are employed in the development
of novel herbicides and pesticides.[5]

e Functional Materials: The rigid aromatic core of this compound can be incorporated into the
synthesis of advanced materials such as organic light-emitting diodes (OLEDs) and
conducting polymers.[5]

The synthetic versatility of this compound is centered on its potential as a scaffold for creating
novel and complex organic molecules. Its multifunctional nature allows chemists to devise
synthetic routes that can introduce a variety of other functional groups in a controlled manner.
[1] This is of particular interest in medicinal chemistry and materials science, where precise
control over molecular architecture is essential for tuning biological activity or material
properties.[1]

Safety and Handling

Detailed safety information for 1,3-Dibromo-4-methoxy-2-methyl-5-nitrobenzene is not
available. However, based on the data for structurally related compounds such as 2-Bromo-4-
methoxy-1-nitrobenzene and other brominated nitroaromatics, the following precautions should
be taken.
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Hazard Identification

Related compounds are known to be:
e Harmful if swallowed.[6]

e Harmful in contact with skin.[6]

e Causes skin irritation.[6][7]

o Causes serious eye irritation.[6][7]
e Harmful if inhaled.[6]

e May cause respiratory irritation.[6]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[7]

o Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[8]

e Hygiene: Wash hands and face thoroughly after handling.[7] Avoid contact with skin, eyes,
and clothing.[7] Do not eat, drink, or smoke when using this product.

o Storage: Keep the container tightly closed and store in a cool, dry, and dark place.[7] Store
away from incompatible materials such as oxidizing agents.[7]

Spill and Disposal

o Spill Response: In case of a spill, sweep up the solid material, avoiding dust generation, and
place it in a suitable, closed container for disposal.[8] Do not let the chemical enter the
environment.[8]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[8]
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Conclusion

1,3-Dibromo-4-methoxy-2-methyl-5-nitrobenzene is a valuable, multifunctional chemical
intermediate with significant potential in various fields of chemical synthesis. Its strategically
positioned substituents provide a versatile platform for the construction of complex molecular
architectures, making it a compound of interest for researchers in drug discovery, agrochemical
development, and materials science. While detailed experimental data for this specific
compound is limited, this guide provides a solid foundation of its properties, a plausible
synthetic route, and essential safety information based on established chemical principles and
data from related compounds. As with any chemical, it should be handled with care and by
qualified personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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